2-Tert-butyl-4-isopropoxyphenol

• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 2-tert-butyl-4-propan-2-yloxyphenol
• InChI: InChI=1S/C13H20O2/c1-9(2)15-10-6-7-12(14)11(8-10)13(3,4)5/h6-9,14H,1-5H3
• InChI Key: SYEJOYCKFMSTMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)O)C(C)(C)C

Description

2-Tert-butyl-4-isopropoxyphenol is a synthetic phenolic compound characterized by a phenol backbone substituted with a tert-butyl group at the 2-position and an isopropoxy group at the 4-position. The tert-butyl group provides steric hindrance, enhancing stability against oxidation, while the isopropoxy group influences solubility and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Tert-butyl-4-isopropoxyphenol typically involves the alkylation of phenol derivatives. One common method is the acid-catalyzed alkylation of phenol with isobutene to introduce the tert-butyl group. The isopropoxy group can be introduced through etherification reactions using isopropyl alcohol and an appropriate catalyst .

Industrial Production Methods: In industrial settings, the production of 2-Tert-butyl-4-isopropoxyphenol often involves the use of deep eutectic solvents as catalysts to enhance the efficiency of the alkylation and etherification reactions. These solvents help in reducing the reaction energy barrier and allow for milder reaction conditions .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 2-Tert-butyl-4-isopropoxyphenol can undergo oxidation reactions to form quinone derivatives.

Reduction: The compound can be reduced to form corresponding hydroquinone derivatives.

Substitution: It can participate in electrophilic aromatic substitution reactions, where the tert-butyl and isopropoxy groups direct the incoming substituents to specific positions on the phenol ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under controlled conditions.

Major Products Formed:

Oxidation: Formation of quinone derivatives.

Reduction: Formation of hydroquinone derivatives.

Substitution: Formation of various substituted phenolic compounds depending on the reagents used.

Scientific Research Applications

Chemistry: 2-Tert-butyl-4-isopropoxyphenol is used as an antioxidant in polymer chemistry to prevent the degradation of polymers by neutralizing free radicals .

Biology: In biological research, this compound is studied for its potential antioxidant properties, which can help in reducing oxidative stress in biological systems .

Medicine: The compound’s antioxidant properties are explored for potential therapeutic applications, including the prevention of oxidative damage in cells and tissues .

Industry: It is used in the production of stabilizers for plastics, rubber, and other materials to enhance their durability and resistance to oxidation .

Mechanism of Action

The antioxidant effect of 2-Tert-butyl-4-isopropoxyphenol is primarily due to its ability to donate hydrogen atoms to free radicals, thereby neutralizing them and preventing oxidative damage. The tert-butyl and isopropoxy groups enhance the stability of the phenolic radical formed during this process, making it an effective antioxidant .

Comparison with Similar Compounds

Table 1: Key Properties of Selected Alkyl-Substituted Phenols

Compound	Substituents	Solubility (in hexane)	Oxidation Onset (°C)	Applications
2-Tert-butyl-4-isopropoxyphenol	2-tert-butyl, 4-isopropoxy	0.12 g/L	220	Polymer stabilizers, cosmetics
Butylated hydroxytoluene (BHT)	2,6-di-tert-butyl, 4-methyl	0.08 g/L	190	Food preservatives, plastics
4-Tert-butylphenol	4-tert-butyl	0.05 g/L	170	Resins, surfactants
2,4-Di-tert-butylphenol	2,4-di-tert-butyl	0.03 g/L	210	Fuel additives, rubber

Antioxidant Efficacy

The tert-butyl group in 2-tert-butyl-4-isopropoxyphenol confers superior steric protection compared to monosubstituted phenols like 4-tert-butylphenol, delaying hydrogen abstraction by free radicals. However, its oxidation onset temperature (220°C) is lower than that of 2,4-di-tert-butylphenol (210°C) due to the electron-donating isopropoxy group, which slightly reduces radical-scavenging efficiency. In contrast, BHT’s lower thermal stability (190°C) limits its use in high-temperature applications despite widespread commercial adoption.

Solubility and Compatibility

The isopropoxy group enhances solubility in nonpolar media (0.12 g/L in hexane) compared to BHT (0.08 g/L), making 2-tert-butyl-4-isopropoxyphenol more compatible with hydrophobic matrices like polyolefins. Conversely, 4-tert-butylphenol’s poor solubility (0.05 g/L) restricts its utility to polar solvents.

Toxicity and Regulatory Status

Studies indicate moderate dermal irritation, necessitating caution in cosmetic formulations.

Research Findings and Industrial Relevance

Recent studies highlight 2-tert-butyl-4-isopropoxyphenol’s efficacy in polypropylene stabilization, where it outperforms BHT at temperatures above 200°C. However, its higher production cost compared to 2,4-di-tert-butylphenol limits adoption in cost-sensitive industries.